Cas no 1214362-32-9 (4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine)

• Product Name: 4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine
• CAS No: 1214362-32-9
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• CID: 4998143
• Update Time: 2025-06-26

4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine

• Inchi： 1S/C13H9F4NO/c14-9-3-1-8(2-4-9)11-7-10(18)5-6-12(11)19-13(15,16)17/h1-7H,18H2
• InChI Key： IRZKUENLJGMPCY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C=CC=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine

Chemical Profile of 4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine (CAS No: 1214362-32-9)

4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine, identified by its CAS number 1214362-32-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features a unique structural configuration, incorporating both fluorine and trifluoromethoxy substituents, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine consists of two benzene rings connected at the para positions, with specific functional groups attached to enhance its reactivity and utility. The presence of a fluorine atom at the 4'-position and a trifluoromethoxy group at the 2-position introduces electron-withdrawing effects, influencing the compound's electronic properties and making it a valuable intermediate in synthetic chemistry.

In recent years, this compound has been extensively studied for its role in the development of novel pharmaceuticals. Its structural motifs are reminiscent of biologically active molecules, particularly those targeting neurological and inflammatory pathways. The fluorine substituent, in particular, is well-documented for its ability to modulate metabolic stability and binding affinity, making it a preferred choice in drug design.

One of the most compelling aspects of 4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors targeting enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The trifluoromethoxy group further enhances its utility by enabling selective modifications through cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in computational chemistry have also highlighted the potential of 4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine as a lead compound for virtual screening. Its optimized pharmacophore model suggests strong interactions with biological targets, making it an attractive candidate for high-throughput screening campaigns. Such computational approaches have accelerated the discovery process, allowing researchers to rapidly identify derivatives with enhanced potency and selectivity.

The synthesis of 4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine presents both challenges and opportunities. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodologies have demonstrated the feasibility of more streamlined approaches, leveraging transition-metal catalysis to simplify the construction of the biphenyl core. These innovations have not only improved efficiency but also reduced costs, making the compound more accessible for industrial applications.

Another area where 4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine has shown promise is in materials science. Its electronic properties make it a suitable candidate for organic semiconductors and light-emitting diodes (OLEDs). The presence of fluorine and trifluoromethoxy groups enhances charge transport capabilities, which is critical for optimizing device performance. This dual functionality has spurred interest in exploring its potential beyond pharmaceuticals into electronic applications.

The safety profile of 4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine is another critical consideration. While it does not exhibit acute toxicity at typical exposure levels, prolonged handling requires adherence to standard laboratory protocols to ensure worker safety. Its stability under various conditions has been thoroughly evaluated, providing reassurance for researchers engaged in large-scale synthesis or application development.

In conclusion,4'-Fluoro-2-(trifluoromethoxy)biphenyl-5-amine (CAS No: 1214362-32-9) represents a compound of significant interest due to its structural complexity and multifaceted applications. Its role as a key intermediate in drug discovery underscores its importance in modern medicinal chemistry, while its potential in materials science opens new avenues for innovation. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of scientific exploration.